Cas no 175154-42-4 (2-amino-N-(2-methylpropyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(2-methylpropyl)acetamide hydrochloride
• CAS No: 175154-42-4
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 1079457
• PubChem ID: 19700375
• Update Time: 2025-06-20

2-amino-N-(2-methylpropyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-isobutylacetamide hydrochloride
• 2-amino-N-(2-methylpropyl)acetamide hydrochloride
• AKOS015847716
• A924741
• SCHEMBL8668271
• Z1262246246
• 175154-42-4
• CS-0252470
• 2-amino-N-(2-methylpropyl)acetamide;hydrochloride
• EN300-60440
• 2-AMINO-N-ISOBUTYLACETAMIDEHYDROCHLORIDE
• G39902

• MDL： MFCD13562468
• Inchi： 1S/C6H14N2O.ClH/c1-5(2)4-8-6(9)3-7;/h5H,3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key： HFGQYMMDVUJKBW-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)NCC(C)C

Computed Properties

• Exact Mass: 166.087
• Monoisotopic Mass: 166.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

2-amino-N-(2-methylpropyl)acetamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(2-methylpropyl)acetamide hydrochloride

Introduction to 2-amino-N-(2-methylpropyl)acetamide hydrochloride (CAS No. 175154-42-4)

2-amino-N-(2-methylpropyl)acetamide hydrochloride is a chemical compound of significant interest in the field of pharmaceutical research and development. With the CAS number 175154-42-4, this compound has garnered attention due to its structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The compound belongs to the class of amides, which are widely recognized for their role in biological systems and pharmaceuticals. The presence of a secondary amine group and a branched alkyl chain in 2-amino-N-(2-methylpropyl)acetamide hydrochloride contributes to its unique chemical behavior, influencing both its reactivity and its potential biological activity. This makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in amide-based compounds for their versatility in drug design. The structural motif of 2-amino-N-(2-methylpropyl)acetamide hydrochloride allows for modifications that can fine-tune its pharmacological properties. For instance, the N-(2-methylpropyl) group introduces steric bulk, which can be exploited to improve binding affinity to biological targets. This feature is particularly relevant in the development of small-molecule inhibitors and agonists.

One of the most compelling aspects of 2-amino-N-(2-methylpropyl)acetamide hydrochloride is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar amide structures to develop drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The ability to modify the amide core while retaining functional groups that interact with biological pathways makes this compound a powerful tool in medicinal chemistry.

The synthesis of 2-amino-N-(2-methylpropyl)acetamide hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. The key steps often include nucleophilic substitution reactions to introduce the amine group, followed by acetylation to form the amide bond. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. These synthetic routes highlight the compound's accessibility, which is crucial for both academic research and industrial applications.

Recent studies have begun to explore the biological activity of derivatives of 2-amino-N-(2-methylpropyl)acetamide hydrochloride. For example, modifications at the nitrogen or carbon positions have revealed compounds with enhanced binding affinity to specific enzymes or receptors. Such findings underscore the importance of structural optimization in drug development and demonstrate how variations in molecular structure can lead to significant improvements in pharmacological efficacy.

The hydrochloride salt form of 2-amino-N-(2-methylpropyl)acetamide hydrochloride offers additional advantages in terms of handling and formulation. Its increased solubility compared to the free base form allows for easier incorporation into solution-based assays and formulations. This property is particularly valuable in preclinical studies where precise dosing and controlled release are critical parameters.

In conclusion, 2-amino-N-(2-methylpropyl)acetamide hydrochloride (CAS No. 175154-42-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activity make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.